Cas no 1956328-39-4 (Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 1956328-39-4
• MF: C₁₇H₁₃ClN₂O₅
• MW: 360.74852347374
• CID: 5059795
• Update Time: 2025-08-10

Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C17H13ClN2O5/c1-24-17(23)13-14(21)12-11(18)7-8-19-15(12)20(16(13)22)25-9-10-5-3-2-4-6-10/h2-8,21H,9H2,1H3
• InChI Key： QEHLMCQJLHIGII-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(=C(C(=O)OC)C(N2OCC1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 561
• XLogP3: 2.9
• Topological Polar Surface Area: 89

Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Security Information

• Storage Condition：(BD445909)

Additional information on Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 1956328-39-4): A Comprehensive Overview

Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 1956328-39-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its benzyloxy substituent and the presence of both chloro and hydroxyl functional groups, contribute to its intriguing chemical properties and biological relevance.

The synthesis and characterization of Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate have been extensively studied to understand its reactivity and potential applications. The compound's structure is characterized by a fused naphthyridine ring system, which is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. The presence of the benzyloxy group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and cellular uptake. Additionally, the chloro and hydroxyl substituents introduce polarity and hydrogen bonding capabilities, which are crucial for binding to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from naphthyridine derivatives. Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate has been investigated for its potential role in various pharmacological contexts. One of the most promising areas of research is its application in anticancer therapy. Studies have demonstrated that naphthyridine derivatives can exhibit potent inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The specific arrangement of functional groups in Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate makes it a candidate for designing selective inhibitors that target specific cancer pathways.

The compound's interaction with biological targets has been further explored through computational chemistry and molecular docking studies. These studies have provided insights into the binding mechanisms of Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate with proteins such as kinases and transcription factors. The results suggest that the benzyloxy, chloro, and hydroxyl groups play critical roles in stabilizing the binding interactions through hydrogen bonding, hydrophobic interactions, and electrostatic forces. This understanding has paved the way for structure-based drug design approaches to optimize the compound's potency and selectivity.

Beyond its anticancer potential, Methyl 1-(benzyloxy)-5-chloro-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate has also been examined for its antimicrobial properties. Emerging evidence indicates that naphthyridine derivatives can disrupt bacterial cell membranes and inhibit essential bacterial enzymes. The structural features of this compound make it a promising candidate for developing novel antibiotics to combat drug-resistant bacterial strains. Additionally, its ability to interact with viral proteins has raised interest in exploring its antiviral potential.

The development of Methyl 1-(benzyloxy)-5-chloro-4-hydroxy -2 -oxo -1 ,2 -dihy dro - 1 ,8 -naph thy rid ine -3 -car box yl ate as a therapeutic agent is not without challenges. One major hurdle is the optimization of synthetic routes to achieve high yields and purity while minimizing side reactions. Advances in synthetic methodologies have enabled the efficient preparation of complex naphthyridine derivatives like this one, but further improvements are needed to enhance scalability and cost-effectiveness.

In conclusion, Methyl 1-(benzyloxy)-5-chloro -4 -hydro xy - 2 -ox o - 1 ,2 -dih y dro - 1 ,8 -naph thy rid ine -3 -car box yl ate (CAS No. 1956328 -39 -4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases including cancer and infections. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.